Cas no 90066-15-2 (1-Piperazinepropanesulfonic acid, 4-tetradecyl-)

• Product Name: 1-Piperazinepropanesulfonic acid, 4-tetradecyl-
• CAS No: 90066-15-2
• MF: C₂₁H₄₄N₂O₃S
• MW: 404.650665283203
• CID: 794995
• PubChem ID: 13214644
• Update Time: 2025-04-19

1-Piperazinepropanesulfonic acid, 4-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanesulfonic acid, 4-tetradecyl-
• 3-(4-tetradecylpiperazin-1-yl)propane-1-sulfonic acid
• DTXSID30528747
• 90066-15-2

• Inchi： 1S/C21H44N2O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-22-17-19-23(20-18-22)16-14-21-27(24,25)26/h2-21H2,1H3,(H,24,25,26)
• InChI Key： XRWXSGVUOWZULW-UHFFFAOYSA-N
• SMILES： S(CCCN1CCN(CCCCCCCCCCCCCC)CC1)(=O)(=O)O

Computed Properties

• Exact Mass: 404.30726444g/mol
• Monoisotopic Mass: 404.30726444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.2Ų